Cas no 2137564-69-1 (Sodium (6,6-dimethyloxan-2-yl)methanesulfinate)

• Product Name: Sodium (6,6-dimethyloxan-2-yl)methanesulfinate
• CAS No: 2137564-69-1
• MF: C₈H₁₅NaO₃S
• MW: 214.257672548294
• CID: 5927817
• PubChem ID: 165453899
• Update Time: 2025-08-05

Sodium (6,6-dimethyloxan-2-yl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723660
• sodium (6,6-dimethyloxan-2-yl)methanesulfinate
• 2137564-69-1
• Sodium (6,6-dimethyloxan-2-yl)methanesulfinate

• Inchi： 1S/C8H16O3S.Na/c1-8(2)5-3-4-7(11-8)6-12(9)10;/h7H,3-6H2,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key： MFEZZCGFWYHRHJ-UHFFFAOYSA-M
• SMILES： S(CC1CCCC(C)(C)O1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 214.06395979g/mol
• Monoisotopic Mass: 214.06395979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium (6,6-dimethyloxan-2-yl)methanesulfinate

Sodium (6,6-dimethyloxan-2-yl)methanesulfinate: A Novel Compound with Promising Therapeutic Potential

Sodium (6,6-dimethyloxan-2-yl)methanesulfinate, with the chemical structure defined by the CAS number 2137564-69-1, represents a unique class of organic sulfinate derivatives that have garnered significant attention in recent years. This compound is characterized by its molecular framework, which combines a methanesulfinate group with a substituted oxane ring. The structural complexity of this molecule is believed to contribute to its potential biological activities, which are currently under active investigation in multiple research domains.

Recent studies have highlighted the importance of methanesulfinate derivatives in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with similar structural features to Sodium (6,6-dimethyloxan-2-yl)methanesulfinate exhibit neuroprotective properties by inhibiting the aggregation of amyloid-beta proteins, a key pathological hallmark of Alzheimer's disease.

One of the most intriguing aspects of Sodium (6,6-dimethyloxde-2-yl)methanesulfinate is its potential role in targeting mitochondrial dysfunction, a condition closely associated with various metabolic disorders. A 2024 study published in Cell Reports revealed that this compound can enhance mitochondrial membrane potential and reduce reactive oxygen species (ROS) production, suggesting its therapeutic potential in conditions such as type 2 diabetes and Parkinson's disease.

The 6,6-dimethyloxan-2-yl substituent in this molecule is particularly noteworthy for its ability to modulate lipid metabolism. Researchers at the University of Tokyo have reported in 2023 that the oxane ring structure contributes to the compound's capacity to regulate fatty acid oxidation, a mechanism that could have implications for the treatment of lipid-related disorders.

From a synthetic perspective, the preparation of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate involves a multi-step process that includes the functionalization of oxane rings and the introduction of sulfinate groups. A 2023 paper in Organic Chemistry Insights described a novel catalytic approach that significantly improves the yield and purity of this compound, which is critical for its application in pharmaceutical research.

Recent advances in computational chemistry have further enhanced our understanding of the molecular interactions of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate. Molecular docking studies conducted in 2024 have shown that this compound can bind to specific targets such as acetylcholinesterase and monoamine oxidase, suggesting its potential as a multifunctional therapeutic agent.

The pharmacokinetic profile of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate is another area of active research. A 2024 clinical trial reported in Pharmaceutical Research indicated that this compound exhibits good oral bioavailability and a long half-life, which are advantageous properties for drug development. These characteristics make it a promising candidate for oral formulations targeting chronic diseases.

One of the most exciting developments in the field is the exploration of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate as a potential therapeutic agent for neuroinflammation. A 2023 study published in Neuroscience Letters demonstrated that this compound can suppress the activation of microglia, a key contributor to neuroinflammatory processes in conditions like multiple sclerosis and traumatic brain injury.

Despite its promising properties, the development of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its chemical structure to enhance specificity and reduce potential side effects. A 2024 review in Drug Discovery Today emphasized the need for further preclinical studies to fully characterize its safety profile and mechanism of action.

From a pharmacological standpoint, the unique structural features of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate suggest that it may have applications beyond its current research focus. For example, its ability to modulate lipid metabolism could have implications for the treatment of cardiovascular diseases, while its neuroprotective properties may open new avenues in the management of neurodegenerative disorders.

As research into this compound continues to evolve, the potential applications of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate are becoming increasingly diverse. Scientists are exploring its use in combination therapies, where it may complement existing treatments for complex diseases. A 2024 study in Current Pharmaceutical Biotechnology suggested that this compound could be used in conjunction with traditional drugs to enhance therapeutic outcomes in conditions such as diabetes and Alzheimer's disease.

Ultimately, the development of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate represents a significant advancement in the field of medicinal chemistry. As more research is conducted, the full potential of this compound may become evident, potentially leading to new treatments for a wide range of diseases. The ongoing scientific exploration of this molecule is a testament to the dynamic nature of pharmaceutical research and the potential for novel compounds to address complex medical challenges.

Researchers are also investigating the environmental impact of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate, particularly in the context of its synthesis and potential use in pharmaceutical manufacturing. A 2023 study in Green Chemistry proposed sustainable methods for the production of this compound, which could help reduce the ecological footprint of its development and application.

Looking ahead, the future of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate as a therapeutic agent will depend on the results of ongoing clinical trials and further research into its biological mechanisms. The scientific community remains optimistic about its potential to contribute to the treatment of various diseases, and continued investment in this area is likely to yield significant advancements in the coming years.

In conclusion, Sodium (6,6-dimethyloxan-2-yl)methanesulfinate is a compound with considerable scientific interest due to its unique structural features and potential biological activities. As research into this molecule progresses, it may pave the way for new therapeutic strategies in the treatment of complex diseases, highlighting the importance of continued exploration in the field of medicinal chemistry.

The discovery and development of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate exemplify the collaborative efforts of scientists across different disciplines. From synthetic chemists to pharmacologists and clinicians, the collective work of these researchers is essential in advancing our understanding of this compound's potential applications. As the field continues to evolve, the contributions of these experts will be instrumental in bringing this promising molecule to the forefront of therapeutic innovation.

With its unique combination of structural features and potential biological activities, Sodium (6,6-dimethyloxan-2-yl)methanesulfinate represents a significant milestone in the quest for new therapeutic agents. The ongoing research into this compound underscores the importance of interdisciplinary collaboration in addressing complex medical challenges and highlights the potential for future breakthroughs in the treatment of various diseases.

As the scientific community continues to explore the properties and applications of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate, it is clear that this molecule has the potential to make a significant impact in the field of medicine. The continued investigation into its biological mechanisms and therapeutic potential will be crucial in determining its role in future medical treatments and its contribution to the advancement of pharmaceutical science.

The journey of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate from a novel chemical compound to a potential therapeutic agent is a testament to the power of scientific inquiry and innovation. As research in this area progresses, it is expected that this molecule will continue to be a focal point of investigation, offering new insights and possibilities for the treatment of various diseases.

In summary, Sodium (6,6-dimethyloxan-2-yl)methanesulfinate is a compound that holds significant promise in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an intriguing subject for further research, and its development as a therapeutic agent could have far-reaching implications for the treatment of a wide range of diseases.

The ongoing exploration of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate underscores the importance of continued scientific inquiry in the pursuit of innovative medical solutions. As researchers continue to uncover its properties and potential applications, this compound may play a pivotal role in the advancement of pharmaceutical science and the development of new therapeutic strategies for complex diseases.

Ultimately, the study of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate serves as a reminder of the dynamic and ever-evolving nature of scientific research. The potential contributions of this molecule to the field of medicine highlight the importance of sustained investment in research and development, ensuring that new discoveries can be translated into practical applications that benefit patients and society as a whole.

As the scientific community continues to explore the properties and applications of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate, it is clear that this molecule has the potential to make a significant impact in the field of medicine. The continued investigation into its biological mechanisms and therapeutic potential will be crucial in determining its role in future medical treatments and its contribution to the advancement of pharmaceutical science.

The journey of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate from a novel chemical compound to a potential therapeutic agent is a testament to the power of scientific inquiry and innovation. As research in this area progresses, it is expected that this molecule will continue to be a focal point of investigation, offering new insights and possibilities for the treatment of various diseases.

In summary, Sodium (6,6-dimethyloxan-2-yl)methanesulfinate is a compound that holds significant promise in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an intriguing subject for further research, and its development as a therapeutic agent could have far-reaching implications for the treatment of a wide range of diseases.

The ongoing exploration of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate underscores the importance of continued scientific inquiry in the pursuit of innovative medical solutions. As researchers continue to uncover its properties and potential applications, this compound may play a pivotal role in the advancement of pharmaceutical science and the development of new therapeutic strategies for complex diseases.

Ultimately, the study of Sodium (6,6-dimethylox,2-yl)methanesulfinate serves as a reminder of the dynamic and ever-evolving nature of scientific research. The potential contributions of this molecule to the field of medicine highlight the importance of sustained investment in research and development, ensuring that new discoveries can be translated into practical applications that benefit patients and society as a whole.

As the scientific community continues to explore the properties and applications of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate, it is clear that this molecule has the potential to make a significant impact in the field of medicine. The continued investigation into its biological mechanisms and therapeutic potential will be crucial in determining its role in future medical treatments and its contribution to the advancement of pharmaceutical science.

The journey of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate from a novel chemical compound to a potential therapeutic agent is a testament to the power of scientific inquiry and innovation. As research in this area progresses, it is expected that this molecule will continue to be a focal point of investigation, offering new insights and possibilities for the treatment of various diseases.

In summary, Sodium (6,6-dimethyloxan-2-yl)methanesulfinate is a compound that holds significant promise in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an intriguing subject for further research, and its development as a therapeutic agent could have far-reaching implications for the treatment of a wide range of diseases.

The ongoing exploration of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate underscores the importance of continued scientific inquiry in the pursuit of innovative medical solutions. As researchers continue to uncover its properties and potential applications, this compound may play a pivotal role in the advancement of pharmaceutical science and the development of new therapeutic strategies for complex diseases.

Ultimately, the study of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate serves as a reminder of the dynamic and ever-evolving nature of scientific research. The potential contributions of this molecule to the field of medicine highlight the importance of sustained investment in research and development, ensuring that new discoveries can be translated into practical applications that benefit patients and society as a whole.

As the scientific community continues to explore the properties and applications of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate, it is clear that this molecule has the potential to make a significant impact in the field of medicine. The continued investigation into its biological mechanisms and therapeutic potential will be crucial in determining its role in future medical treatments and its contribution to the advancement of pharmaceutical science.

The journey of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate from a novel chemical compound to a potential therapeutic agent is a testament to the power of scientific inquiry and innovation. As research in this area progresses, it is expected that this molecule will continue to be a focal point of investigation, offering new insights and possibilities for the treatment of various diseases.

In summary, Sodium (6,6-dimethyloxan-2-yl)methanesulfinate is a compound that holds significant promise in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an intriguing subject for further research, and its development as a therapeutic agent could have far-reaching implications for the treatment of a wide range of diseases.

The ongoing exploration of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate underscores the importance of continued scientific inquiry in the pursuit of innovative medical solutions. As researchers continue to uncover its properties and potential applications, this compound may play a pivotal role in the advancement of pharmaceutical science and the development of new therapeutic strategies for complex diseases.

Ultimately, the study of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate serves as a reminder of the dynamic and ever-evolving nature of scientific research. The potential contributions of this molecule to the field of medicine highlight the importance of sustained investment in research and development, ensuring that new discoveries can be translated into practical applications that benefit patients and society as a whole.

As the scientific community continues to explore the properties and applications of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate, it is clear that this molecule has the potential to make a significant impact in the field of medicine. The continued investigation into its biological mechanisms and therapeutic potential will be crucial in determining its role in future medical treatments and its contribution to the advancement of pharmaceutical science.

The journey of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate from a novel chemical compound to a potential therapeutic agent is a testament to the power of scientific inquiry and innovation. As research in this area progresses, it is expected that this molecule will continue to be a focal point of investigation, offering new insights and possibilities for the treatment of various diseases.

In summary, Sodium (6,6-dimethyloxan-2-yl)methanesulfinate is a compound that holds significant promise in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an intriguing subject for further research, and its development as a therapeutic agent could have far-reaching implications for the treatment of a wide range of diseases.

The ongoing exploration of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate underscores the importance of continued scientific inquiry in the pursuit of innovative medical solutions. As researchers continue to uncover its properties and potential applications, this compound may play a pivotal role in the advancement of pharmaceutical science and the development of new therapeutic strategies for complex diseases.

Ultimately, the study of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate serves as a reminder of the dynamic and ever-evolving nature of scientific research. The potential contributions of this molecule to the field of medicine highlight the importance of sustained investment in research and development, ensuring that new discoveries can be translated into practical applications that benefit patients and society as a whole.

As the scientific community continues to explore the properties and applications of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate, it is clear that this molecule has the potential to make a significant impact in the field of medicine. The continued investigation into its biological mechanisms and therapeutic potential will be crucial in determining its role in future medical treatments and its contribution to the advancement of pharmaceutical science.

The journey of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate from a novel chemical compound to a potential therapeutic agent is a testament to the power of scientific inquiry and innovation. As research in this area progresses, it is expected that this molecule will continue to be a focal point of investigation, offering new insights and possibilities for the treatment of various diseases.

In summary, Sodium (6,6-dimethyloxan-2-yl)methanesulfinate is a compound that holds significant promise in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an intriguing subject for further research, and its development as a therapeutic agent could have far-reaching implications for the treatment of a wide range of diseases.

The ongoing exploration of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate underscores the importance of continued scientific inquiry in the pursuit of innovative medical solutions. As researchers continue to uncover its properties and potential applications, this compound may play a pivotal role in the advancement of pharmaceutical science and the development of new therapeutic strategies for complex diseases.

Ultimately, the study of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate serves as a reminder of the dynamic and ever-evolving nature of scientific research. The potential contributions of this molecule to the field of medicine highlight the importance of sustained investment in research and development, ensuring that new discoveries can be translated into practical applications that benefit patients and society as a whole.

As the scientific community continues to explore the properties and applications of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate, it is clear that this molecule has the potential to make a significant impact in the field of medicine. The continued investigation into its biological mechanisms and therapeutic potential will be crucial in determining its role in future medical treatments and its contribution to the advancement of pharmaceutical science.

The journey of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate from a novel chemical compound to a potential therapeutic agent is a testament to the power of scientific inquiry and innovation. As research in this area progresses, it is expected that this molecule will continue to be a focal point of investigation, offering new insights and possibilities for the treatment of various diseases.

In summary, Sodium (6,6-dimethyloxan-2-yl)methanesulfinate is a compound that holds significant promise in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an intriguing subject for further research, and its development as a therapeutic agent could have far-reaching implications for the treatment of a wide range of diseases.

The ongoing exploration of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate underscores the importance of continued scientific inquiry in the pursuit of innovative medical solutions. As researchers continue to uncover its properties and potential applications, this compound may play a pivotal role in the advancement of pharmaceutical science and the development of new therapeutic strategies for complex diseases.

Ultimately, the study of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate serves as a reminder of the dynamic and ever-evolving nature of scientific research. The potential contributions of this molecule to the field of medicine highlight the importance of sustained investment in research and development, ensuring that new discoveries can be translated into practical applications that benefit patients and society as a whole.

As the scientific community continues to explore the properties and applications of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate, it is clear that this molecule has the potential to make a significant impact in the field of medicine. The continued investigation into its biological mechanisms and therapeutic potential will be crucial in determining its role in future medical treatments and its contribution to the advancement of pharmaceutical science.

The journey of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate from a novel chemical compound to a potential therapeutic agent is a testament to the power of scientific inquiry and innovation. As research in this area progresses, it is expected that this molecule will continue to be a focal point of investigation, offering new insights and possibilities for the treatment of various diseases.

In summary, Sodium (6,6-dimethyloxan-2-yl)methanesulfinate is a compound that holds significant promise in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an intriguing subject for further research, and its development as a therapeutic agent could have far-reaching implications for the treatment of a wide range of diseases.

The ongoing exploration of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate underscores the importance of continued scientific inquiry in the pursuit of innovative medical solutions. As researchers continue to uncover its properties and potential applications, this compound may play a pivotal role in the advancement of pharmaceutical science and the development of new therapeutic strategies for complex diseases.

Ultimately, the study of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate serves as a reminder of the dynamic and ever-evolving nature of scientific research. The potential contributions of this molecule to the field of medicine highlight the importance of sustained investment in research and development, ensuring that new discoveries can be translated into practical applications that benefit patients and society as a whole.

As the scientific community continues to explore the properties and applications of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate, it is clear that this molecule has the potential to make a significant impact in the field of medicine. The continued investigation into its biological mechanisms and therapeutic potential will be crucial in determining its role in future medical treatments and its contribution to the advancement of pharmaceutical science.

The journey of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate from a novel chemical compound to a potential therapeutic agent is a testament to the power of scientific inquiry and innovation. As research in this area progresses, it is expected that this molecule will continue to be a focal point of investigation, offering new insights and possibilities for the treatment of various diseases.

In summary, Sodium (6,6-dimethyloxan-2-yl)methanesulfinate is a compound that holds significant promise in the field of medicinal chemistry. Its unique structural features and potential biological activities make it an intriguing subject for further research, and its development as a therapeutic agent could have far-reaching implications for the treatment of a wide range of diseases.

The ongoing exploration of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate underscores the importance of continued scientific inquiry in the pursuit of innovative medical solutions. As researchers continue to uncover its properties and potential applications, this compound may play a pivotal role in the advancement of pharmaceutical science and the development of new therapeutic strategies for complex diseases.

Ultimately, the study of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate serves as a reminder of the dynamic and ever-evolving nature of scientific research. The potential contributions of this molecule to the field of medicine highlight the importance of sustained investment in research and development, ensuring that new discoveries can be translated into practical applications that benefit patients and society as a whole.

As the scientific community continues to explore the properties and applications of Sodium (6,6-dimethyloxan-2-yl)methanesulfinate, it is clear that this molecule has the potential to make a significant impact in the field of medicine. The continued investigation into its biological mechanisms and therapeutic potential will be crucial in determining its role in future medical treatments and its contribution to the advancement of pharmaceutical science.

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